Cas no 725737-54-2 (2-Hexanone, 1-(7R)-1,4-dioxaspiro[4.5]dec-7-yl-)

2-Hexanone, 1-(7R)-1,4-dioxaspiro[4.5]dec-7-yl- structure
725737-54-2 structure
Product Name:2-Hexanone, 1-(7R)-1,4-dioxaspiro[4.5]dec-7-yl-
CAS No:725737-54-2
MF:C14H24O3
MW:240.338564872742
CID:543719
PubChem ID:71404391
Update Time:2025-04-19

2-Hexanone, 1-(7R)-1,4-dioxaspiro[4.5]dec-7-yl- Chemical and Physical Properties

Names and Identifiers

    • 2-Hexanone, 1-(7R)-1,4-dioxaspiro[4.5]dec-7-yl-
    • 1-[(7R)-1,4-dioxaspiro[4.5]decan-7-yl]hexan-2-one
    • 725737-54-2
    • DTXSID70825242
    • Inchi: 1S/C14H24O3/c1-2-3-6-13(15)10-12-5-4-7-14(11-12)16-8-9-17-14/h12H,2-11H2,1H3/t12-/m1/s1
    • InChI Key: CUKFDQCESDZVGY-GFCCVEGCSA-N
    • SMILES: O1CCOC21CCC[C@H](CC(CCCC)=O)C2

Computed Properties

  • Exact Mass: 240.17254462g/mol
  • Monoisotopic Mass: 240.17254462g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 5
  • Complexity: 256
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.4
  • Topological Polar Surface Area: 35.5Ų
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